Cas no 88902-94-7 ([1,1'-Bicyclohexyl]-4-ol, 4-(3-methoxyphenyl)-4'-propyl-)
88902-94-7 structure
Product Name:[1,1'-Bicyclohexyl]-4-ol, 4-(3-methoxyphenyl)-4'-propyl-
CAS No:88902-94-7
MF:C22H34O2
MW:330.504167079926
CID:620075
PubChem ID:71320561
Update Time:2025-04-19
[1,1'-Bicyclohexyl]-4-ol, 4-(3-methoxyphenyl)-4'-propyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bicyclohexyl]-4-ol, 4-(3-methoxyphenyl)-4'-propyl-
- 1-(3-methoxyphenyl)-4-(4-propylcyclohexyl)cyclohexan-1-ol
- DTXSID70750469
- 1~3~-Methoxy-3~4~-propyl-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
- 88902-94-7
-
- Inchi: 1S/C22H34O2/c1-3-5-17-8-10-18(11-9-17)19-12-14-22(23,15-13-19)20-6-4-7-21(16-20)24-2/h4,6-7,16-19,23H,3,5,8-15H2,1-2H3
- InChI Key: PHJYFHFNTFCNIF-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC=C(C=2)OC)CCC(CC1)C1CCC(CCC)CC1
Computed Properties
- Exact Mass: 330.255880323g/mol
- Monoisotopic Mass: 330.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 29.5Ų
[1,1'-Bicyclohexyl]-4-ol, 4-(3-methoxyphenyl)-4'-propyl- Related Literature
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
88902-94-7 ([1,1'-Bicyclohexyl]-4-ol, 4-(3-methoxyphenyl)-4'-propyl-) Related Products
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